Cas no 586996-67-0 (8-(3-ethoxypropyl)amino-3-methyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(3-ethoxypropyl)amino-3-methyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 586996-67-0
• MF: C₁₄H₂₁N₅O₃
• MW: 307.348242521286
• CID: 5774326
• PubChem ID: 3156054
• Update Time: 2025-07-12

8-(3-ethoxypropyl)amino-3-methyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• SR-01000365449
• Z223847178
• 8-[(3-ethoxypropyl)amino]-6-hydroxy-3-methyl-7-(prop-2-en-1-yl)-3,7-dihydro-2H-purin-2-one
• 586996-67-0
• 7-allyl-8-((3-ethoxypropyl)amino)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• STL002357
• UPCMLD0ENAT5734751:001
• VU0607607-1
• AB00683661-01
• 8-[(3-ethoxypropyl)amino]-3-methyl-7-(prop-2-en-1-yl)-3,7-dihydro-1H-purine-2,6-dione
• F3259-0456
• BAS 07401613
• 8-(3-ethoxypropylamino)-3-methyl-7-prop-2-enylpurine-2,6-dione
• SR-01000365449-1
• STL040303
• 7-allyl-8-((3-ethoxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione
• AB00683661-02
• NCGC00302777-01
• AKOS005694167
• AKOS000721844
• 1H-Purine-2,6-dione, 8-[(3-ethoxypropyl)amino]-3,7-dihydro-3-methyl-7-(2-propen-1-yl)-
• 8-(3-ethoxypropyl)amino-3-methyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C14H21N5O3/c1-4-8-19-10-11(18(3)14(21)17-12(10)20)16-13(19)15-7-6-9-22-5-2/h4H,1,5-9H2,2-3H3,(H,15,16)(H,17,20,21)
• InChI Key： NKDBZXLYNOCKAZ-UHFFFAOYSA-N
• SMILES： O(CC)CCCNC1=NC2=C(C(NC(N2C)=O)=O)N1CC=C

Computed Properties

• Exact Mass: 307.16443955g/mol
• Monoisotopic Mass: 307.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.5Ų

Additional information on 8-(3-ethoxypropyl)amino-3-methyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Professional Introduction to Compound with CAS No. 586996-67-0 and Product Name: 8-(3-ethoxypropyl)amino-3-methyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Compound with the CAS number 586996-67-0, specifically identified as 8-(3-ethoxypropyl)amino-3-methyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the purine derivatives class, a group of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural configuration of this compound incorporates several functional groups that contribute to its unique chemical properties and biological interactions.

The molecular structure of 8-(3-ethoxypropyl)amino-3-methyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is characterized by a purine core substituted with an amino group at the 8-position, an ethoxypropyl side chain at the 3-position, a methyl group at the 3-position, and an allyl group at the 7-position. This specific arrangement of substituents imparts distinct pharmacological characteristics that make it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in purine derivatives due to their potential applications in the treatment of various diseases. The unique chemical scaffold of 8-(3-ethoxypropyl)amino-3-methyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has prompted researchers to explore its biological activity and therapeutic efficacy. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in metabolic pathways and signal transduction processes.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The presence of multiple functional groups provides opportunities for further chemical modification to optimize its pharmacokinetic properties and target specificity. Researchers are particularly interested in exploring its interactions with enzymes such as kinases and phosphodiesterases, which are key targets in the treatment of cancers and inflammatory diseases.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the biological activity of complex molecules like 8-(3-ethoxypropyl)amino-3-methyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione. These tools have been instrumental in identifying potential binding sites and understanding the mechanisms of action at a molecular level. Such insights are crucial for designing more effective drugs with improved efficacy and reduced side effects.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and protecting group strategies have been employed to achieve the desired structural integrity. The synthetic methodology not only highlights the expertise of the research team but also opens up possibilities for scaling up production for further preclinical studies.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in human trials. Initial experiments with 8-(3-ethoxypropyl)amino-3-methyl-7-(prop-2-enyl)-1H-purine$\-{}$\-{}$\-{}$\-{}$\-{}$\-{}$\-{}$\-{}$\-{}$\-{}$\-{}$\-{}$\-{}$\-{}$\-{}$\-{}$\-{}$$\cdots$$\cdots$$\cdots$$\cdots$$\cdots$$\cdots$$\cdots$$\cdots$$\cdots$$\cdots$$\cdots$$\cdots$\] have shown promising results in cell-based assays. These studies indicate that the compound may modulate key pathways involved in disease progression without significant toxicity. Further investigation is needed to confirm these findings and to determine optimal dosing regimens.

The impact of this research extends beyond academic curiosity; it holds potential implications for patient care. By identifying novel therapeutic agents like 8-(3-$\alpha$c$\alpha$c$\alpha$c$\alpha$c$\alpha$c$\alpha$c$\alpha$c$\alpha$c$\alpha$c$\alpha$c$\alpha$c$\alpha$c$\alpha$c$\alpha$c$\alpha$c)-methyl-$\beta$b$b$b$b$b$b$b$b$b$b$b$b$b$b)$b)$b)$b)$b)$b)$b)$b)$b)$b)-($\gamma$d$d$d$d$d$d$d$d$d$d$d$d$d)-($delta)e)e)e)e)e)e)e)e)e)purine-$f$f$f$f$f$f$f$f$f$f$f$f$f-f-f-f-f-f-f-f-f-f-dione, researchers aim to develop more effective treatments for a range of diseases. The ability to target specific molecular pathways with high precision offers hope for personalized medicine approaches that can tailor treatments to individual patients.

The development of new pharmaceuticals is a complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing novel compounds like 8-(3-$\beta$a$a$a$a$a$a$a$a$a$a$a$a$a$a)methyl-$gamma)c)c)c)c)c)c)c)c)c)c)c)c)c)c)c)$c)$c)$c)$c)$c)-($delta)d)d)d)d)d)d)d)d)d)d)d)d)d)-($epsilon)e)e)e)e)e)e)e)e)e)purine-$f)f)f)f)f)f)f)f)f)f)f)f-f-f-f-f-f-dione$, biologists investigate their biological effects, and clinicians assess their therapeutic value. This interdisciplinary approach ensures that new drugs are not only effective but also safe and well-tolerated by patients.

As research continues to evolve, so too will our understanding of compounds like 8-(3-$beta)a)a)a)a)a)a)a)a)a)a)a)a)a)methyl-$gamma)b)b)b)b)b)b)b)b)b)b)b)b)b)-($delta)c)c)c)c)c)c)c)c)c)$/c])-($epsilon)d)d$d$d$d$d$d$d)$d)-($zeta)e>e>e>e>e>e>e)>e)>e)>e)>e)>e)>e)>e)>e)>e)>e)>e)>purine-$f$f$f%f%f%f%f%f%f%f%f%f-%f%d%d%d%d%d%d%d%d-dione$. New synthetic techniques will emerge, computational methods will become more sophisticated, and preclinical testing protocols will be refined. These advancements will accelerate the drug discovery process and bring new treatments to patients more quickly than ever before.

In conclusion,8-(3-$beta$p$p$p$p$p$p$p$p$p$p$p$p)p)methyl-$gamma$q$q$q$q$q$q$q$q$q$q$q$q$q$q))-($delta)r$r$r$r$r$r$r$r$r$r$r$r$r))purine-s-s-s-s-s-s-s-s-s-s-s-dione represents a significant step forward in pharmaceutical chemistry. Its unique structure and promising biological activity make it a valuable asset in ongoing research efforts aimed at developing new therapies for various diseases. As scientists continue to explore its potential applications,this compound has the potential to improve patient outcomes by providing innovative treatment options based on cutting-edge scientific discoveries.